7-Methoxyisoflavone

Description

7-Methoxyisoflavone is a chemical compound found in certain plants and also produced in laboratories . It belongs to the flavonoid family of isoflavones . It is also known by other names such as 7-methoxy-3-phenyl-4H-chromen-4-one . Some athletes and bodybuilders have shown interest in 7-methoxyflavone for its potential to increase testosterone levels, build muscle, and improve athletic performance . However, there is insufficient evidence to support these uses .

Some believe 7-methoxyflavone might affect how the body breaks down hormones, potentially leading to increased testosterone levels . Testosterone can aid in muscle building but also carries the risk of significant side effects . There is not enough reliable information available to determine the safety and potential side effects of 7-methoxyflavone . The developers of methoxyisoflavone have claimed it can build bone and muscle without the side effects associated with hormones, based on preliminary animal research .

Similar compounds include 5-Methyl-7-methoxyisoflavone, also known as methoxyisoflavone, which has been marketed as a bodybuilding supplement, though clinical evidence supporting its effectiveness is lacking . Another related compound is 5-Hydroxy-7-methoxyisoflavone .

• CAS No.: 1621-56-3
• Product Name: 7-Methoxyisoflavone
• Molecular Formula: C16H12O3
• Molecular Weight: 252.26 g/mol
• IUPAC Name: 7-methoxy-3-phenylchromen-4-one
• Standard InChI: InChI=1S/C16H12O3/c1-18-12-7-8-13-15(9-12)19-10-14(16(13)17)11-5-3-2-4-6-11/h2-10H,1H3
• Standard InChIKey: IECSQLKWZBEUGA-UHFFFAOYSA-N
• SMILES: COC1=CC2=C(C=C1)C(=O)C(=CO2)C3=CC=CC=C3
• Canonical SMILES: COC1=CC2=C(C=C1)C(=O)C(=CO2)C3=CC=CC=C3
• PubChem Compound: 638006
• Last Modified: Aug 15 2023